Cas no 62291-61-6 (Benzenamine, N,N-dimethyl-4-(2-propenylthio)-)

Benzenamine, N,N-dimethyl-4-(2-propenylthio)- structure
62291-61-6 structure
Product Name:Benzenamine, N,N-dimethyl-4-(2-propenylthio)-
CAS No:62291-61-6
MF:C11H15NS
MW:193.30850148201
CID:450545
PubChem ID:12321336
Update Time:2025-04-19

Benzenamine, N,N-dimethyl-4-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N,N-dimethyl-4-(2-propenylthio)-
    • N,N-dimethyl-4-prop-2-enylsulfanylaniline
    • DTXSID90488616
    • N,N-Dimethyl-4-[(prop-2-en-1-yl)sulfanyl]aniline
    • 62291-61-6
    • Inchi: 1S/C11H15NS/c1-4-9-13-11-7-5-10(6-8-11)12(2)3/h4-8H,1,9H2,2-3H3
    • InChI Key: DRYOKCCKYQXWDQ-UHFFFAOYSA-N
    • SMILES: S(CC=C)C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 193.09265
  • Monoisotopic Mass: 193.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 28.5Ų

Experimental Properties

  • PSA: 3.24
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